Cas no 67013-99-4 (4-amino-1-(2-amino-2-deoxy-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one)

• Product Name: 4-amino-1-(2-amino-2-deoxy-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
• CAS No: 67013-99-4
• MF: C₉H₁₄N₄O₄
• MW: 242.231861591339
• CID: 1713531
• PubChem ID: 191831
• Update Time: 2025-04-21

4-amino-1-(2-amino-2-deoxy-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-amino-2-deoxy-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 4-amino-1-(2-amino-2-deoxy-beta-D-arabinofuranosyl)-
• CYTARAMIN
• methyl sulfate,1-[4-(3-methyltriazol-3-ium-1-yl)phenyl]-3-[4-[[4-(3-methyltriazol-3-ium-1-yl)phenyl]carbamoylamino]phenyl]urea
• CHEMBL3244509
• SCHEMBL11120331
• 1-(2-Amino-2-deoxy-beta-D-arabinofuranosyl)cytosine
• 1-(2-Amino-2-deoxypentofuranosyl)-4-imino-1,4-dihydropyrimidin-2-ol
• 4-amino-1-[(2R,3S,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 67013-99-4
• DTXSID30985856
• 4-Amino-1-((2R,3S,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one

• Inchi： 1S/C9H14N4O4/c10-5-1-2-13(9(16)12-5)8-6(11)7(15)4(3-14)17-8/h1-2,4,6-8,14-15H,3,11H2,(H2,10,12,16)/t4-,6+,7-,8-/m1/s1
• InChI Key： FECRKKQKJNKYNF-PXBUCIJWSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C=C1)N)=O)N)O

Computed Properties

• Exact Mass: 242.10150494g/mol
• Monoisotopic Mass: 242.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 134Ų